Cas no 656810-27-4 (Benzaldehyde, 3-methoxy-4-(3-phenoxypropoxy)-)

• Product Name: Benzaldehyde, 3-methoxy-4-(3-phenoxypropoxy)-
• CAS No: 656810-27-4
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 397638
• PubChem ID: 26367673
• Update Time: 2025-04-19

Benzaldehyde, 3-methoxy-4-(3-phenoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-(3-phenoxypropoxy)-
• 3-methoxy-4-(3-phenoxypropoxy)benzaldehyde
• A1-04999
• AKOS000358859
• DTXSID00649958
• 656810-27-4

• Inchi： 1S/C17H18O4/c1-19-17-12-14(13-18)8-9-16(17)21-11-5-10-20-15-6-3-2-4-7-15/h2-4,6-9,12-13H,5,10-11H2,1H3
• InChI Key： ISBVIQMNYKEZQL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.12054
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76